Expression of concern: Preparation of Y-doped ZrO2 coatings on MnO2 electrodes and their effect on electrochemical performance for MnO2 electrochemical supercapacitors

RSC Advances Pub Date: 2022-02-17 DOI: 10.1039/D2RA90016E

Abstract

Expression of concern for ‘Preparation of Y-doped ZrO2 coatings on MnO2 electrodes and their effect on electrochemical performance for MnO2 electrochemical supercapacitors’ by Yuqing Zhang et al., RSC Adv., 2016, 6, 1750–1759, DOI: 10.1039/C5RA20543C.

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